Cas no 327026-93-7 (Lensiprazine)

• Product Name: Lensiprazine
• CAS No: 327026-93-7
• MF: C₂₄H₂₇FN₄O₂
• MW: 422.495188951492
• CID: 67673
• PubChem ID: 9954003
• Update Time: 2025-04-18

Lensiprazine Chemical and Physical Properties

Names and Identifiers

• Lensiprazine
• (2R)-8-[4-[3-(5-Fluoro-1H-indol-3-yl)propyl]-1-piperazinyl]-2-methyl-2H-1,4-benzoxazin-3(4H)-one
• (2R)-8-[4-[3-(5-fluoro-1H-indol-3-yl)propyl]piperazin-1-yl]-2-methyl-4H-1,4-benzoxazin-3-one
• SLV-314
• UNII-N47MW76OGX
• CHEMBL196514
• DTXSID60186379
• BDBM50176019
• AKOS040752471
• Q27284539
• (2R)-8-(4-(3-(5-FLUORO-1H-INDOL-3-YL)PROPYL)PIPERIDIN-1-YL)-2-METHYL-2H-1,4-BENZOXAZIN-3(4H)-ONE
• (R)-8-(4-(3-(5-fluoro-1H-indol-3-yl)propyl)piperazin-1-yl)-2-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one
• (R)-8-{4-[3-(5-Fluoro-1H-indol-3-yl)-propyl]-piperazin-1-yl}-2-methyl-4H-benzo[1,4]oxazin-3-one
• LENSIPRAZINE [WHO-DD]
• Lensiprazine [INN]
• 8-(4-(3-(5-fluoro-1H-indol-3-yl)propyl)piperazin-1-yl)-4H-benzo(1,4)oxazin-2-methyl-3-one
• N47MW76OGX
• 327026-93-7

• Inchi： 1S/C24H27FN4O2/c1-16-24(30)27-21-5-2-6-22(23(21)31-16)29-12-10-28(11-13-29)9-3-4-17-15-26-20-8-7-18(25)14-19(17)20/h2,5-8,14-16,26H,3-4,9-13H2,1H3,(H,27,30)/t16-/m1/s1
• InChI Key： SDAMYSWGWHXMRT-MRXNPFEDSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)CCCN1CCN(C2=CC=CC3=C2O[C@H](C)C(N3)=O)CC1

Computed Properties

• Exact Mass: 422.21200
• Monoisotopic Mass: 422.21180428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Density: 1.262
• Boiling Point: 668.468 °C at 760 mmHg
• Flash Point: 668.468 °C at 760 mmHg
• PSA: 60.60000
• LogP: 3.92210